- Oxidation of 1,3- and 1,4-dioxanes by nitric acid, Armyanskii Khimicheskii Zhurnal, 1991, 44(7-8), 443-8
Cas no 89364-41-0 (1,4-Dioxane-2-carboxylic Acid)
1,4-Dioxane-2-carboxylic Acid is a heterocyclic carboxylic acid featuring a dioxane ring structure, which imparts unique reactivity and stability for synthetic applications. Its bifunctional nature—combining an ether linkage and a carboxyl group—makes it a versatile intermediate in organic synthesis, particularly for constructing complex heterocycles or serving as a chiral building block in pharmaceutical and agrochemical development. The compound's rigid dioxane scaffold enhances stereochemical control in reactions, while the carboxylic acid moiety allows for further derivatization. It is commonly employed in medicinal chemistry for probing structure-activity relationships due to its balanced polarity and conformational constraints. Suitable for controlled reactions under mild conditions.
1,4-Dioxane-2-carboxylic Acid structure
Product Name:1,4-Dioxane-2-carboxylic Acid
CAS No:89364-41-0
MF:C5H8O4
MW:132.114622116089
MDL:MFCD06260725
CID:711629
PubChem ID:5230755
Update Time:2025-05-27
1,4-Dioxane-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1,4-DIOXANE-2-CARBOXYLIC ACID
- 1,4-dioxane-2-carboxylic acid(SALTDATA: FREE)
- 1,4-Dioxane-2-carboxylicacid
- [1,4]dioxane-2-carboxylic acid
- dioxane carboxylic
- VGBAYGFELCUXBS-UHFFFAOYSA-N
- KM2819
- 4768AC
- AK550289
- AK167731
- BB 0262248
- Z381061418
- p-Dioxane-2-carboxylic acid (7CI)
- 1,4-Dioxan-2-carboxylic acid
- 89364-41-0
- (S)-[1,4]Dioxane-2-carboxylic acid
- MFCD26954725
- SCHEMBL1357465
- DTXSID00901487
- ALBB-016825
- SB34504
- AKOS003589016
- BS-13063
- F16389
- SY168539
- CS-0067955
- AB01329833-02
- DTXSID50411768
- MFCD26954726
- AB89943
- NCGC00336196-01
- NoName_610
- SY047279
- SY036334
- (R)-[1,4]Dioxane-2-carboxylic acid
- MFCD06260725
- SB34765
- Z362763682
- F8881-7210
- EN300-36158
- DB-008749
- 1,4-Dioxane-2-carboxylic Acid
-
- MDL： MFCD06260725
- Inchi： 1S/C5H8O4/c6-5(7)4-3-8-1-2-9-4/h4H,1-3H2,(H,6,7)
- InChI Key： VGBAYGFELCUXBS-UHFFFAOYSA-N
- SMILES： O=C(C1COCCO1)O
Computed Properties
- Exact Mass: 132.04200
- Monoisotopic Mass: 132.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8
- XLogP3: -0.7
Experimental Properties
- Density: 1.310±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 83.5-85 ºC (carbon tetrachloride )
- Boiling Point: 288.5±35.0 ºC (760 Torr),
- Flash Point: 129.1±19.4 ºC,
- Refractive Index: 1.463
- Solubility: Soluble (189 g/l) (25 º C),
- PSA: 55.76000
- LogP: -0.51360
1,4-Dioxane-2-carboxylic Acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,4-Dioxane-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D485368-50mg |
1,4-Dioxane-2-carboxylic acid |
89364-41-0 | 50mg |
$75.00 | 2023-05-18 | ||
| TRC | D485368-100mg |
1,4-Dioxane-2-carboxylic acid |
89364-41-0 | 100mg |
$98.00 | 2023-05-18 | ||
| TRC | D485368-250mg |
1,4-Dioxane-2-carboxylic acid |
89364-41-0 | 250mg |
$178.00 | 2023-05-18 | ||
| TRC | D485368-500mg |
1,4-Dioxane-2-carboxylic acid |
89364-41-0 | 500mg |
$316.00 | 2023-05-18 | ||
| TRC | D485368-1g |
1,4-Dioxane-2-carboxylic acid |
89364-41-0 | 1g |
$ 450.00 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VX689-200mg |
1,4-Dioxane-2-carboxylic Acid |
89364-41-0 | 95% | 200mg |
680.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VX689-50mg |
1,4-Dioxane-2-carboxylic Acid |
89364-41-0 | 95% | 50mg |
270.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VX689-100mg |
1,4-Dioxane-2-carboxylic Acid |
89364-41-0 | 95% | 100mg |
667CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VX689-250mg |
1,4-Dioxane-2-carboxylic Acid |
89364-41-0 | 95% | 250mg |
1411CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VX689-1g |
1,4-Dioxane-2-carboxylic Acid |
89364-41-0 | 95% | 1g |
2368.0CNY | 2021-07-17 |
1,4-Dioxane-2-carboxylic Acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium nitrite , Nitric acid
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Water
Reference
- Preparation and derivatives of cyano-1,4-dioxane, Journal of the American Chemical Society, 1955, 77, 1695-6
1,4-Dioxane-2-carboxylic Acid Raw materials
1,4-Dioxane-2-carboxylic Acid Preparation Products
1,4-Dioxane-2-carboxylic Acid Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
89364-41-0 (1,4-Dioxane-2-carboxylic Acid) Related Products
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